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amine
CAS No.: 1006481-44-2
Cat. No.: B2709655
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The melting point and boiling point of an active pharmaceutical ingredient (API) are
fundamental physical constants that dictate its stability, solubility, and formulation strategies.
For a molecule like 4-bromo-1-ethyl-1H-pyrazol-3-amine, understanding these properties is a
prerequisite for its advancement through the development pipeline. A sharp melting point range
is a primary indicator of sample purity, while the boiling point provides insight into its volatility
and the conditions required for purification via distillation.[1] This guide will first establish a
theoretical framework for predicting these values based on molecular structure and then detalil
robust methodologies for their experimental verification.

Molecular Structure and its Influence on
Intermolecular Forces

The physicochemical properties of 4-bromo-1-ethyl-1H-pyrazol-3-amine are a direct
consequence of its molecular architecture. The structure features a five-membered pyrazole
ring, an aromatic heterocycle with two adjacent nitrogen atoms. This core is functionalized with
a bromine atom at the C4 position, an ethyl group at the N1 position, and a primary amine
group at the C3 position.
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Several key intermolecular forces are at play:

e Hydrogen Bonding: The primary amine (-NH2) group is a potent hydrogen bond donor and
acceptor. This is the most significant intermolecular force for this molecule, leading to strong
molecule-molecule interactions.

» Dipole-Dipole Interactions: The polarized C-Br bond and the overall asymmetry of the
molecule create a net dipole moment, contributing to dipole-dipole attractions.

e Van der Waals Forces: As with all molecules, London dispersion forces are present and
increase with the overall surface area and molecular weight.[2]

The N-ethyl group is a critical feature. Unlike unsubstituted pyrazoles which can form strong
hydrogen-bonded dimers, the N1-substitution in 4-bromo-1-ethyl-1H-pyrazol-3-amine
prevents this specific type of dimerization.[3][4][5] However, the -NH2 group ensures that
strong hydrogen bonding networks will still dominate its physical behavior.

Estimation of Melting and Boiling Points from
Analogous Structures

Direct experimental data for 4-bromo-1-ethyl-1H-pyrazol-3-amine is not readily available in
public databases. However, we can make informed estimations by examining structurally
related compounds.
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Compound Melting Point Boiling Point Key Structural
Structure .
Name (°C) (°C) Difference
4-bromo-1-ethyl- Estimated: Solid Estimated: High,
1H-pyrazol-3- C5H8BrN3 at RT, likely likely >200°C at Target Molecule
amine >100°C atm. pressure
4-Bromo-1- )
) N-methyl instead
methyl-1H- C4H6BIN3 96 - 100[6] Not available
) of N-ethyl
pyrazol-3-amine
3-Amino-4- N-H instead of N-
bromo-1H- C3H4BrN3 132 - 142[7] Not available ethyl (allows
pyrazole dimerization)
4-Bromo-1-ethyl- ) 108 (at 20 Lacks the C3-
C5H7BrN2 Not available .
1H-pyrazole mmHQ)[8] amine group

Analysis:

e The presence of the C3-amine group dramatically increases the melting point compared to
analogs without it, due to hydrogen bonding.

e The melting point of the N-methyl analog is 96-100°C.[6] We can predict that the N-ethyl
target compound will have a similar, possibly slightly higher, melting point due to increased
molecular weight and van der Waals forces.

e The high melting point of 3-Amino-4-bromo-1H-pyrazole (132-142°C) highlights the powerful
effect of N-H hydrogen bonding between pyrazole rings, which is absent in our N-ethylated
target molecule.[7]

e The boiling point of 4-Bromo-1-ethyl-1H-pyrazole is 108°C at reduced pressure (20 mmHg).
[8] The addition of the hydrogen-bonding amine group to our target molecule will significantly
increase the boiling point, likely requiring high temperatures that may risk decomposition at
atmospheric pressure.

Experimental Determination of Melting Point
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The melting point is a critical measure of purity. A pure crystalline solid will exhibit a sharp
melting range of 0.5-1.0°C. Impurities will typically cause a depression and broadening of the
melting range.[1]

Protocol: Capillary Melting Point Determination

This protocol describes the use of a standard digital melting point apparatus (e.g., a Mel-Temp).

Methodology:

Sample Preparation: Ensure the 4-bromo-1-ethyl-1H-pyrazol-3-amine sample is
completely dry and finely powdered.

o Capillary Loading: Dip the open end of a glass capillary tube into the powdered sample.
Gently tap the closed end on a hard surface to pack the sample into the bottom of the tube to
a height of 1-2 mm.[9][10][11]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

o Rapid Determination (Optional but Recommended): Set a fast heating rate (e.g., 10°C/min)
to quickly find an approximate melting range. This saves time and prevents slow heating
over a wide, unknown range.[11]

e Accurate Determination:

[¢]

Allow the apparatus to cool to at least 20°C below the approximate melting point.

[e]

Insert a new capillary with the sample.

o

Set a slow heating rate of 1-2°C per minute.

[¢]

Record the temperature (T1) at which the first drop of liquid appears.

[¢]

Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.
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e Reporting: The melting point is reported as the range T1-T2. For a pure sample, this range
should be narrow.

Self-Validation and Trustworthiness

o Consistency: Perform at least two careful determinations. Consistent values validate the
result.

o Mixed Melting Point: To confirm the identity of a synthesized batch against a known
standard, mix a small amount of the sample with the standard. If there is no depression or
broadening of the melting point, the two are likely identical. A depressed melting range
indicates the sample is not the same as the standard.[1]

Visualization: Melting Point Determination Workflow
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Caption: Workflow for accurate melting point determination.
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Experimental Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12] Given the high estimated boiling point and potential for
decomposition, determination at reduced pressure (vacuum distillation) or using a micro-scale
method is advisable.

Protocol: Micro-Boiling Point Determination using a
Thiele Tube

This method is suitable for small sample quantities.
Apparatus:

e Thiele tube or a similar oil bath setup

High-temperature thermometer

Small fusion tube (or test tube)

Melting point capillary tube

Heat source (e.g., Bunsen burner or hot plate)

Methodology:

Sample Preparation: Add a few milliliters of 4-bromo-1-ethyl-1H-pyrazol-3-amine to the
fusion tube.

o Capillary Insertion: Seal one end of a melting point capillary tube by heating it in a flame.
Place the capillary tube, sealed-end up, into the liquid in the fusion tube.[12][13][14]

o Assembly: Attach the fusion tube to the thermometer. Immerse the assembly in the Thiele
tube oil bath, ensuring the sample is below the oil level.

¢ Heating: Gently and slowly heat the side arm of the Thiele tube.[12]
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary.

» Recording Temperature:
o Continue heating until a rapid and continuous stream of bubbles is observed.
o Remove the heat source and allow the bath to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to enter the capillary tube. This is the point where the external pressure equals

the vapor pressure of the substance.

o Reporting: Record the temperature and the barometric pressure. Boiling points are pressure-
dependent.[12]

Visualization: Micro-Boiling Point Setup
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Caption: Setup for micro-scale boiling point determination.

Conclusion

While direct literature values for the melting and boiling points of 4-bromo-1-ethyl-1H-pyrazol-
3-amine are scarce, a robust scientific approach allows for their confident estimation and
determination. Based on its structure, the compound is predicted to be a solid at room
temperature with a melting point likely exceeding 100°C and a high boiling point susceptible to
decomposition at atmospheric pressure. The provided experimental protocols offer a reliable
framework for researchers to obtain accurate, verifiable data, which is essential for the
continued development of this and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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